Cas no 3943-89-3 (Ethyl 3,4-dihydroxybenzoate)

Ethyl 3,4-dihydroxybenzoate Properties

Names and Identifiers

• Ethyl 3,4-dihydroxybenzoate
• 3,4-Dihydroxybenzoic acid ethyl ester
• Protocatechuic acid
• 3,4-dihydroxybenzoic acid ethyl ether
• EDHB
• Ethyl Protocatechuate
• Ethyl-3,4-dihydroxybenzoate
• Protocatechuic acid ethyl ester
• Benzoic acid, 3,4-dihydroxy-, ethyl ester
• 4YGJ96WTBG
• KBPUBCVJHFXPOC-UHFFFAOYSA-N
• 3,4-Dihydroxy-benzoic acid ethyl ester
• Ethyl 3,4-dihydroxybenzoate (Protocatechuic acid ethyl ester)
• 3,4-Dihydroxybenzoicacidethylester
• PubChem4051
• 3,4-Dihydroxybenzoic Acid Ethyl Ester
• Protocatechuic Acid Ethyl Ester
• Protocatechuic acid, ethyl ester
• SY017737
• NSC-619681
• NCGC00253717-01
• BCP26356
• CHEMBL486216
• SR-01000944711-1
• 3,4-Dihydroxybenzoic acid, ethyl ester
• Q3277971
• W-106433
• F0001-1109
• Ethyl protocatechuate
• AKOS015856218
• Protocatechuic acid ethyl ester, 97%
• FT-0625754
• 3943-89-3
• DTXCID3031521
• NSC-86130
• CHEBI:132364
• AC-9614
• MFCD00002199
• DTXSID2057732
• NSC 86130
• FD16015
• 3,4-DHBEEOP
• EC 223-529-0
• NSC86130
• Tox21_113836
• NSC619681
• Ethyl-3,4-dihydroxy-benzoate
• BDBM50428394
• HY-W016409
• CAS-3943-89-3
• CS-W017125
• PS-4053
• A6602
• SR-01000944711
• AMY40110
• SCHEMBL39791
• D0571
• NS00006102
• UNII-4YGJ96WTBG
• EINECS 223-529-0
• Benzoic acid,4-dihydroxy-, ethyl ester
• InChI=1/C9H10O4/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h3-5,10-11H,2H2,1H
• Ethyl 3
• Ethyl protocatechuic acid
• Protocatechuate ethyl ester
• 3,4-Dihydroxybenzoate ethyl ester
• DB-013234
• ethyl 3,4-dihydroxybenzoic acid
• 3,4-Dihydroxybenzoic Acid Ethyl Ester; Protocatechuic Acid Ethyl Ester; Ethyl Protocatechuate; NSC 619681; NSC 86130;
• +Expand

• MDL： MFCD00002199
• InChIKey： KBPUBCVJHFXPOC-UHFFFAOYSA-N
• Inchi： 1S/C9H10O4/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h3-5,10-11H,2H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])=O
• BRN： 2097435

Computed Properties

• Exact Mass: 182.057909g/mol
• Surface Charge: 0
• XLogP3: 1.8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 182.057909g/mol
• Monoisotopic Mass: 182.057909g/mol
• Topological Polar Surface Area: 66.8Ų
• Heavy Atom Count: 13
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 12
• Surface Charge: 0
• Molecular Weight: 182.17

Experimental Properties

• LogP: 1.27450
• PSA: 66.76000
• Refractive Index: 1.4500 (estimate)
• Water Partition Coefficient: Insoluble in water. Soluble in ethanol.
• Boiling Point: 358.1°C at 760 mmHg
• Melting Point: 133.0 to 136.0 deg-C
• Flash Point: 147℃
• Color/Form: White crystals or powder
• Density: 1.2481 (rough estimate)

Ethyl 3,4-dihydroxybenzoate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

Ethyl 3,4-dihydroxybenzoate Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%